4-Fluoro-2-methylthiophenol
Overview
Description
Scientific Research Applications
Fluorescent Probe Development
4-Methylthiophenol, a compound similar to 4-Fluoro-2-methylthiophenol, has been used in the development of fluorescent probes . These probes have high selectivity, low detection limits, and fast response times . They are particularly useful in detecting 4-methylthiophenol in environmental samples .
Environmental Monitoring
The fluorescent probes developed using 4-Methylthiophenol have shown great potential in environmental monitoring . They can detect the presence of trace amounts of thiophenols, which are important environmental pollutants .
Biological Systems Research
Thiophenol and substituted thiophenols, such as 4-Methylthiophenol, are important molecules in biological systems . They have been applied to the synthesis of dyes, pharmaceuticals, pesticides, etc .
Detection and Quantitation of Nucleic Acids or Proteins
Fluorescence, a property that 4-Fluoro-2-methylthiophenol may possess due to its structural similarity to 4-Methylthiophenol, is used extensively in the detection and quantitation of nucleic acids or proteins for research or diagnostic purposes .
Microscopic Applications
Fluorescence microscopy, which could potentially use fluorescent compounds like 4-Fluoro-2-methylthiophenol, provides a window into the physiology of living cells at subcellular levels of resolution . This enables the study of diverse processes including protein location and associations, motility, and other phenomena such as ion transport and metabolism .
Analytical Methods
Traditional test methods like GC–MS, high performance liquid chromatography (HPLC) and colorimetric detection are used for the detective work of thiophenol and substituted thiophenol in environmental samples . These methods could potentially be applied to 4-Fluoro-2-methylthiophenol as well.
Safety and Hazards
4-Fluoro-2-methylthiophenol is considered toxic and corrosive. It poses risks to aquatic organisms and may have adverse effects on human health. Exposure to thiophenols can lead to symptoms such as muscle weakness and central nervous system damage. Environmental protection agencies recognize thiophenols as significant pollutants, emphasizing the importance of detecting trace amounts in environmental samples .
Future Directions
properties
IUPAC Name |
4-fluoro-2-methylbenzenethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7FS/c1-5-4-6(8)2-3-7(5)9/h2-4,9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEKNCCBACRDOAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7FS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90374621 |
Source
|
| Record name | 4-Fluoro-2-methylthiophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90374621 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-2-methylthiophenol | |
CAS RN |
845823-04-3 |
Source
|
| Record name | 4-Fluoro-2-methylbenzenethiol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=845823-04-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Fluoro-2-methylthiophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90374621 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 845823-04-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
